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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

In the field of pyrotechnics, the generation of vibrant and consistent colors is a primary
objective. For the production of deep and brilliant reds, strontium-based compounds are the
industry standard. Among these, strontium nitrate has traditionally been a prevalent choice.
However, strontium bromide presents itself as a compelling alternative. This guide provides
an objective comparison of the performance of strontium bromide versus strontium nitrate in
pyrotechnic compositions, supported by their chemical properties and established experimental

evaluation protocols.

Physical and Chemical Properties

The performance of a pyrotechnic composition is fundamentally dictated by the physical and
chemical properties of its ingredients. Strontium nitrate serves a dual role as both a colorant
and an oxidizer, while strontium bromide primarily functions as a colorant.[1][2] A critical
distinction lies in their chemical composition and hygroscopic nature. Strontium nitrate's
tendency to absorb atmospheric moisture is a significant drawback in manufacturing and
storage, whereas strontium bromide is less susceptible to this issue.[3][4]

Table 1. Comparison of Physical and Chemical Properties
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Property Strontium Bromide Strontium Nitrate
Chemical Formula SrBr2 Sr(NOs)2[2]

Molecular Weight 247.43 g/mol 211.63 g/mol [2]

Appearance White crystalline powder White crystalline solid[2]
Melting Point 643 °C 570 °C[2]
Boiling/Decomposition 2,146 °C Decomposes at 645 °CJ[2]
Primary Pyrotechnic Role Red Colorant Red Colorant & Oxidizer[1][2]
Hygroscopicity Less Hygroscopic Hygroscopic[3][4]

Solubility in Water 107 g/100 mL 66 g/100 mL (20 °C)[2]

Performance in Pyrotechnic Compositions

The choice between strontium bromide and strontium nitrate impacts several key
performance metrics of a pyrotechnic device, including color quality, burn rate, and stability.

Color Production

The brilliant red color from strontium-based pyrotechnics is the result of the emission of light
from excited strontium-containing species in the flame, primarily strontium monochloride (SrCl).

[1]5]

« Strontium Nitrate: To achieve the most vibrant red, compositions using strontium nitrate
require the addition of a chlorine donor, such as polyvinyl chloride (PVC) or potassium
perchlorate.[4] Without a chlorine source, the emission is dominated by strontium
monohydroxide (SrOH), which produces a less desirable orange-red hue.[1]

o Strontium Bromide: As strontium bromide inherently contains a halogen (bromine), it can
form strontium monobromide (SrBr) in the flame. While SrCl is the traditional species for
deep red, the presence of a halogen within the strontium salt molecule can potentially lead to
more efficient formation of the light-emitting species, resulting in a purer red color without the
need for an additional chlorine donor.
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Burn Rate and Oxidizing Properties

o Strontium Nitrate: Functioning as a potent oxidizer, strontium nitrate significantly contributes
to the combustion rate of the pyrotechnic mixture.[6] The decomposition of the nitrate group
provides the oxygen necessary for the rapid combustion of the fuel (e.g., magnesium,
aluminum).[7][8] This makes it a crucial component for controlling the timing and intensity of
the pyrotechnic effect.

» Strontium Bromide: Strontium bromide is not an oxidizer. Therefore, compositions
utilizing it must include a separate oxidizing agent, such as potassium nitrate or perchlorate.
This allows for more independent control over the burn rate and color production, as the
oxidizer and colorant can be varied independently.

Hygroscopicity, Stability, and Handling

o Strontium Nitrate: The hygroscopic nature of strontium nitrate is a major challenge.[3]
Absorption of moisture from the air can lead to clumping of the powder, degradation of the
composition, and delayed or failed ignition.[4] This necessitates careful drying of the material
before use and storage in controlled, low-humidity environments.[9][10]

o Strontium Bromide: Strontium bromide is less prone to absorbing atmospheric moisture,
which simplifies handling and storage. This increased stability can lead to more reliable and
consistent performance, particularly in humid conditions.

Experimental Protocols for Performance Evaluation

To quantitatively compare the performance of pyrotechnic compositions containing strontium
bromide and strontium nitrate, a series of standardized experimental tests are employed.

Spectral Analysis for Color Purity

This protocol is used to objectively measure the color produced by the pyrotechnic flame.

o Objective: To determine the dominant wavelength and colorimetric purity of the light emitted
during combustion.

o Methodology:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.monarchchemicals.co.uk/Information/News-Events/1014-/10-chemicals-used-in-fireworks-and-pyrotechnics
https://www.semanticscholar.org/paper/Pyrotechnic-and-Thermal-Studies-on-the-Nitrate-Tuukkanen-Charsley/f2e02626066cfa8a7e19c4c5c3e56d5a112cbc3b
https://www.tandfonline.com/doi/full/10.1080/00102202.2023.2175608
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.fireworkscookbook.com/product/strontium-nitrate/
https://m.youtube.com/watch?v=SBwqdLBye54
https://eprints.hud.ac.uk/id/eprint/198/
https://inis.iaea.org/records/rtjja-geq67
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/product/b079252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o A sample of the pyrotechnic composition is prepared and ignited in a controlled
environment.

o The light from the flame is captured by a spectrometer.[11][12]

o The spectrometer records the emission spectrum, showing the intensity of light at different
wavelengths.

o The data is analyzed to identify the dominant wavelength, which corresponds to the
perceived color.

o The purity of the color is calculated based on the narrowness of the emission band. A
purer red will have a more concentrated emission in the 606—687 nm range, characteristic
of SrCL.[5]

Burn Rate Measurement

This test measures the linear rate at which the pyrotechnic composition is consumed.[13]
e Objective: To determine the linear burn rate of a pressed pyrotechnic composition.
» Methodology:

o The pyrotechnic mixture is consolidated into a tube or "strand" of known length and
density.[14]

o The strand is ignited at one end.

o The time taken for the flame front to travel the known length of the strand is accurately
measured.[15]

o The burn rate is calculated by dividing the length of the strand by the burn time (e.g., in
mm/s).[13]

o This test can be conducted at atmospheric pressure or in a pressurized vessel (a "strand
burner") to simulate conditions within a firework device.[16]

Hygroscopicity Testing
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This protocol quantifies the tendency of the chemical or composition to absorb moisture.

e Objective: To measure the amount of moisture absorbed by a sample when exposed to a
high-humidity environment.

o Methodology:

o A precisely weighed sample of the chemical or composition is placed in a desiccator to
ensure it is completely dry.

o The dry sample is then placed in a controlled humidity chamber (e.g., at 75% relative
humidity) for a specified period.[15]

o The sample is periodically re-weighed.

o The percentage increase in mass due to absorbed water is calculated over time.[17] This
provides a quantitative measure of its hygroscopicity.

Thermal Analysis

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
study the thermal behavior of the compositions.[18]

o Objective: To determine ignition temperature, decomposition characteristics, and thermal
stability.

o Methodology:
o Asmall, precisely weighed sample is placed in a crucible within the DSC/TGA instrument.
o The sample is heated at a controlled rate in a controlled atmosphere.[15]

o The TGA measures the change in mass as a function of temperature, indicating
decomposition and reaction stages.

o The DSC measures the heat flow into or out of the sample, identifying exothermic (heat-
releasing) reactions, which are indicative of ignition and combustion.[19]
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Logical Framework for Comparison

The selection between strontium bromide and strontium nitrate for a pyrotechnic application
involves a trade-off between functionality, performance, and practicality. The following diagram
illustrates the decision-making pathway based on their core properties.

Choice of Strontium Salt for Red Pyrotechnics

Application Requirements

—

Priority: Color Purity, Priority: Formulation Simplicity
Stability, Formulation Flexibility (fewer components), High Burn Rate
é Strontium Bromiv:le (SrBr2) N ( StrontiumvNitrate (Sr(NO3)2) A
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- Primary Colorant - Dual-role: Colorant & Oxidizer
- Inherent Halogen Source - Requires Chlorine Donor
- Not an Oxidizer - Strong Oxidizer
- Low Hygroscopicity - Hygroscopic
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Performance: Performance:
+ Potentially Purer Red Color - Good Color with Donor
+ Good Stability/Shelf-life - Contributes to Burn Rate
+ Independent Burn Rate Control - Poor Stability in Humidity
- Requires Separate Oxidizer - Requires Careful Storage
\C 2N J
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Caption: Comparison workflow for Strontium Bromide and Strontium Nitrate in pyrotechnics.
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Conclusion

Both strontium bromide and strontium nitrate are effective for producing red colors in
pyrotechnic compositions. The choice between them depends on the specific requirements of
the formulation and the manufacturing environment.

» Strontium Nitrate is a versatile, dual-purpose compound that serves as both an oxidizer and
a colorant.[1] It is widely used and effective, especially when paired with a chlorine donor to
produce a deep red color.[4] However, its hygroscopic nature presents significant challenges
for storage, handling, and long-term stability.[3]

o Strontium Bromide offers superior stability due to its lower hygroscopicity, making it a more
reliable choice in varying environmental conditions. While it requires the use of a separate
oxidizer, this allows for greater flexibility in formulation design, enabling independent control
over the burn rate and color characteristics. Its inherent halogen content is also an
advantage for producing a high-quality red flame.

For researchers and developers, strontium bromide is an excellent candidate for high-
performance, stable, and reliable pyrotechnic compositions where color purity and shelf-life are
paramount. Strontium nitrate remains a viable option for simpler formulations where its dual-
role is advantageous and humidity can be strictly controlled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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